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N6-(P-Hydroxyphenethyl)-
Compound Name:
adenosine)

Cat. No.: B13738364

Get Quote

\ J

Classification: Dual Adenosine A_3 /A 1 Receptor Agonist Primary Selectivity: hA_3 (K_i =
0.63 nM) >hA_1 (K_i=30.1 nM) >> hA_{2A} Chemical Code: NHPA / HPEA CAS Registry
Number: 35386-24-4 (Generic N6-phenethyl analogs often grouped; specific hydroxyphenethyl
variants vary)

Part 1: Executive Technical Summary

N"6-(p-hydroxyphenethyl)adenosine (NHPA) is a potent, high-affinity adenosine receptor
agonist characterized by its sub-nanomolar affinity for the human A_3 adenosine receptor
(A_3AR) and moderate nanomolar affinity for the A_1 adenosine receptor (A_1AR).[1]
Structurally derived from adenosine via substitution at the N6 position with a para-
hydroxyphenethyl moiety, this modification confers resistance to adenosine deaminase (ADA)
degradation and significantly enhances receptor subtype selectivity compared to the
endogenous ligand.

In drug development, NHPA serves as a critical probe for elucidating the cardioprotective and
anti-inflammatory roles of the A_3AR. Unlike non-selective agonists (e.g., NECA), NHPA's low
affinity for the A_{2A} receptor minimizes off-target hemodynamic effects (e.g., profound
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vasodilation), making it a superior tool for isolating A_1/A_3-mediated signaling in ischemic
preconditioning models.

Part 2: Chemical & Pharmacological Profile[2][3]

Physicochemical Properties[4]
e Molecular Formula: C_{18}H_{21}N_50 5

e Molecular Weight: 387.39 g/mol
e Solubility: Soluble in DMSO (>10 mM); sparingly soluble in water.
 Stability: Resistant to rapid hydrolysis by ADA due to the bulky N"6-substituent.

Receptor Binding Affinity (K_i) & Selectivity

The following data represents equilibrium dissociation constants derived from radioligand
competition assays in mammalian systems.

Receptor ) . .
Species K_i (nM) Ligand Status Reference
Subtype
A 3 Human 0.63 Full Agonist [1, 2]
Al Human 30.1 Agonist [1]
Al Rat 11.8 Agonist [1]
A _{2A} Human > 500 Low Affinity [1]
A_{2B} Human > 10,000 Inactive [1]

Pharmacological Insight: The >40-fold selectivity for A_3 over A_1 (and >800-fold over A_{2A})
allows researchers to target A_3AR specifically at low concentrations (1-5 nM). At higher
concentrations (>50 nM), NHPA acts as a dual agonist, recruiting A_1AR signaling which is
synergistic in ischemic protection.

Part 3: Mechanism of Action & Signaling Pathways
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NHPA functions as a biased agonist primarily coupling to G_{i/o} proteins. Upon binding, it
induces a conformational change in the transmembrane helices (TM3/TM6), triggering the
dissociation of the G_{\alpha i} subunit.

Primary Signaling Cascade (A_3/A_1)

o Adenylyl Cyclase Inhibition: G_{\alpha i} inhibits adenylyl cyclase (AC), reducing intracellular
CAMP.

o PKA Suppression: Reduced cAMP lowers Protein Kinase A (PKA) activity, modulating
downstream effectors like CREB and ion channels.

o K_{ATP} Channel Activation (A_1 specific): G_{\beta\gamma} subunits directly open G-
protein-coupled Inwardly Rectifying Potassium channels (GIRK), causing hyperpolarization
(cardiac slowing).

e Phospholipase C (PLC) Activation (A_3 specific): In specific tissues (e.g., mast cells), A_3AR
coupling leads to PLC activation, IP_3 generation, and intracellular Ca™{2+} mobilization.
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Figure 1: Signal transduction pathways activated by NHPA. Note the dual activation of A1 and
A3 receptors converging on Adenylyl Cyclase inhibition.

Part 4: Experimental Protocols
Synthesis of NHPA (Nucleophilic Aromatic Substitution)

Objective: Synthesize N"6-(p-hydroxyphenethyl)adenosine from 6-chloropurine riboside.

Reagents:
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e 6-Chloropurine-9-
-D-ribofuranoside (Start Material)

o Tyramine (p-hydroxyphenethylamine)
e Triethylamine (Et_3N)

o Ethanol (Absolute)

Step-by-Step Methodology:

o Dissolution: Dissolve 1.0 eq (e.g., 286 mg, 1 mmol) of 6-chloropurine riboside in 10 mL of
absolute ethanol.

e Amine Addition: Add 1.2 eq of tyramine and 2.0 eq of triethylamine.

o Reflux: Heat the mixture to reflux (approx. 78°C) under a nitrogen atmosphere for 4—6 hours.
Monitor via TLC (System: DCM/MeOH 9:1).

o Validation: Disappearance of the starting material spot (R_f ~0.5) and appearance of a
more polar product spot.

o Workup: Evaporate the solvent under reduced pressure.

 Purification: Recrystallize the residue from water/ethanol or purify via silica gel flash
chromatography (Eluent: 5-10% MeOH in DCM).

o Characterization: Confirm structure via "1H-NMR (DMSO-d_6). Look for the characteristic

N”6-H doublet and the AA'BB' aromatic system of the phenethyl group.

Radioligand Binding Assay (A_3AR Specific)
Objective: Determine the K_i of NHPA for the A_3 receptor.

Materials:

e Membranes: CHO cells stably expressing human A_3AR.[2]
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» Radioligand: [*{125}I]-AB-MECA (0.1-0.5 nM). Note: AB-MECA is the standard high-affinity
A_3 agonist radioligand.

» Non-specific control: 10

M R-PIA or NECA.

e Buffer: 50 mM Tris-HCI, 10 mM MgCl_2, 1 mM EDTA, pH 7.4.
Protocol:

o Preparation: Thaw membrane aliquots and dilute in assay buffer containing 2 U/mL
Adenosine Deaminase (to remove endogenous adenosine). Incubate 30 min at 37°C.

e Incubation: In a 96-well plate, combine:
o 50

L Membrane suspension (10-20
g protein).
o 25
L [M{125}1]-AB-MECA (Final conc. 0.2 nM).

o 25

L NHPA (Increasing concentrations:
to
M).
o Equilibrium: Incubate for 60—90 minutes at 25°C.

o Termination: Rapid filtration through GF/B filters (pre-soaked in 0.3% PEI to reduce non-
specific binding) using a cell harvester. Wash 3x with ice-cold buffer.

e Analysis: Measure radioactivity in a gamma counter.
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» Calculation: Plot % Specific Binding vs. Log[NHPA]. Determine IC_{50} and convert to K_i
using the Cheng-Prusoff equation:

Membrane Prep 30 min, 37°C_ o Incubation 90 min, 25°C__ o GF/B Filtration -

. Data Analysis
> > >
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Figure 2: Workflow for competitive radioligand binding assay to determine Ki.

Part 5: Therapeutic Applications & Comparative
Analysis|[3]
Therapeutic Context

 Ischemic Cardioprotection: NHPA mimics the "preconditioning” effect. Activation of A_3AR
confers sustained protection against reperfusion injury, preserving mitochondrial function.

o Neuropathic Pain: A_3 agonists block the development of chronic constriction injury-induced
mechanical allodynia.

e Oncology: High concentrations of A_3 agonists can induce apoptosis in specific tumor lines
via deregulation of the Wnt signaling pathway, although NHPA is primarily used for receptor
characterization rather than cytotoxicity.

Comparative Agonist Profile
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o o Selectivity .
Compound A_1 Affinity A_3 Affinity . Primary Use
Profile
Dual A 3/A 1
NHPA Moderate High A 3>A1 probe;
Cardioprotection
. Selective A_1
CPA High Moderate A1>A3 )
agonist
] Highly selective
Cl-IB-MECA Low Very High A 3>>>A1 )
A_3 agonist
) ) ) General
NECA High High Non-selective

reference agonist
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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